2-({5,6-dimethyl-4-oxo-3-phenyl-3H,4H-thieno[2,3-d]pyrimidin-2-yl}sulfanyl)-N-(5-phenyl-1,2,4-thiadiazol-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular structure of this compound is based on its molecular formula, C24H19N5O2S3. Detailed structural analysis would require more specific information such as spectroscopic data or crystallographic studies, which are not available in the current search results.Physical and Chemical Properties Analysis
The physical and chemical properties of a compound can include its melting point, boiling point, density, and solubility. Unfortunately, the search results do not provide specific physical and chemical properties for this compound .Scientific Research Applications
Glutaminase Inhibitors for Cancer Therapy
Bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs have been synthesized as potent and selective allosteric inhibitors of kidney-type glutaminase (GLS), showing promise in attenuating the growth of human lymphoma B cells in vitro and in mouse xenograft models. Such compounds highlight the therapeutic potential of GLS inhibition in cancer therapy (Shukla et al., 2012).
Antimicrobial and Antifungal Applications
Compounds incorporating pyrimidine derivatives have demonstrated significant biological activity against various fungi, including Aspergillus terreus and Aspergillus niger. These findings suggest potential for the development of new antifungal agents (Jafar et al., 2017).
Synthesis of Heterocyclic Compounds
Research into the synthesis of new heterocyclic compounds incorporating antipyrine moiety reveals potential antimicrobial activities. These studies contribute to the understanding of the chemical synthesis and biological evaluation of novel compounds for potential therapeutic uses (Bondock et al., 2008).
Imaging Applications in PET Scans
Novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides have been reported as selective ligands for the translocator protein (18 kDa), with implications for in vivo imaging using positron emission tomography (PET). These compounds, such as DPA-714, have been synthesized with fluorine-18 labeling, demonstrating potential for neuroimaging applications (Dollé et al., 2008).
Insecticidal and Antimicrobial Agents
Synthesis of novel heterocycles incorporating a thiadiazole moiety has shown insecticidal and antimicrobial potential against pests like the cotton leafworm, Spodoptera littoralis, as well as antibacterial properties. Such research supports the development of new compounds for agricultural and pharmaceutical applications (Fadda et al., 2017).
Properties
IUPAC Name |
2-(5,6-dimethyl-4-oxo-3-phenylthieno[2,3-d]pyrimidin-2-yl)sulfanyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H19N5O2S3/c1-14-15(2)33-21-19(14)22(31)29(17-11-7-4-8-12-17)24(27-21)32-13-18(30)25-23-26-20(34-28-23)16-9-5-3-6-10-16/h3-12H,13H2,1-2H3,(H,25,28,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNEIMCIJKUVHPJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC2=C1C(=O)N(C(=N2)SCC(=O)NC3=NSC(=N3)C4=CC=CC=C4)C5=CC=CC=C5)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H19N5O2S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
505.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.